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Compound of Interest

4-Methyl-2-oxopentanoic acid-13C
Compound Name: ,
sodium

cat. No.: B1612986

Essential Safety and Handling Guide for 4-Methyl-2-
oxopentanoic acid-13C sodium

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Methyl-2-oxopentanoic acid-13C sodium. The
following procedural guidance outlines the necessary personal protective equipment (PPE),
operational plans for safe handling, and compliant disposal methods.

Chemical and Hazard Information

Chemical Identity and Properties:
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Property

Value

Chemical Name

4-Methyl-2-oxopentanoic acid-13C sodium

a-Ketoisocaproic acid-13C sodium salt, Sodium

Synonyms
4-methyl-2-oxovalerate-13C
CAS Number 93523-70-7
Molecular Formula Cs13CH9NaOs
Molecular Weight 153.12 g/mol
Appearance White to off-white solid.
Store at -20°C, sealed, away from moisture and
Storage light. For long-term storage (up to 6 months),

-80°C is recommended.[1]

Hazard Identification and Safety Precautions:

The Carbon-13 (33C) isotope is a stable, non-radioactive isotope of carbon.[2] Therefore, 4-

Methyl-2-oxopentanoic acid-13C sodium presents no radiological hazard.[2][3] The primary

safety concerns are associated with the chemical properties of the molecule, which are

considered identical to its unlabeled counterpart.[2]

The unlabeled form, 4-Methyl-2-oxopentanoic acid sodium salt, is classified as an irritant. The

free acid has been noted to cause severe skin burns and eye damage.[4] Although the

toxicological properties of this specific compound have not been fully investigated, it is crucial

to handle it with caution to avoid potential health effects.[5]
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Hazard

Description

Precautionary Statement

Eye Irritation

May cause eye irritation.[5]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[4]

Skin Irritation

May cause skin irritation.[5]
The free acid form can cause

severe skin burns.[4]

P264: Wash hands thoroughly
after handling.[4] P280: Wear
protective gloves/protective
clothing.[4]

May cause respiratory tract

P260: Do not breathe

Inhalation irritation, especially as a dust. dust/fume/gas/mist/vapors/spr
[5] ay.[4]
o P301+P330+P331: IF
_ May cause irritation of the _
Ingestion SWALLOWED: Rinse mouth.

digestive tract.[5]

Do NOT induce vomiting.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to ensure laboratory safety and

environmental compliance.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Methyl-2-oxopentanoic acid-13C sodium.
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Equipment Specification Rationale
Chemical safety goggles that Protects eyes from dust
Eye Protection provide full splash and impact particles and potential
protection.[5][6] splashes.[6]
] o Prevents direct skin contact
Hand Protection Nitrile or latex gloves.[7] ) )
with the chemical.[5]
Alab coat or chemical- Protects skin and clothing from

Body Protection ) ) o
resistant apron.[6] spills and contamination.[6]

Required when handling the
) ) A NIOSH-approved N95 dust powder outside of a certified
Respiratory Protection ) )
mask or higher. chemical fume hood to prevent

inhalation of dust.[8][9]

Experimental Protocol: Step-by-Step Handling
Procedure

e Preparation:

o Before handling, thoroughly review the Safety Data Sheet (SDS) for the unlabeled
compound.[2]

o Ensure a chemical fume hood or a balance enclosure is available and functioning
correctly, especially when weighing or transferring the powdered compound to minimize
dust formation.[2]

o Assemble all necessary PPE and ensure it is in good condition.
o Locate the nearest eye-wash station and safety shower.
e Handling the Compound:

o Don the appropriate PPE: lab coat, gloves, and chemical safety goggles. If not using a
fume hood, a dust mask is also required.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pim-resources.coleparmer.com/sds/04710.pdf
https://www.youtube.com/watch?v=i1D6zpSw_6Q
https://www.youtube.com/watch?v=i1D6zpSw_6Q
https://www.aussiepharmadirect.com.au/blogs/news/what-ppe-should-you-wear-for-radiation-protection
https://pim-resources.coleparmer.com/sds/04710.pdf
https://www.youtube.com/watch?v=i1D6zpSw_6Q
https://www.youtube.com/watch?v=i1D6zpSw_6Q
https://www.thegoodscentscompany.com/data/rw1204771.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/198986
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[e]

When weighing the solid, use a balance inside a fume hood or a ventilated enclosure to
control dust.[2]

[e]

Handle the compound carefully to avoid generating dust.[5]

o

If creating a solution, add the solid to the solvent slowly to prevent splashing.

[¢]

Keep the container tightly closed when not in use.[5]

e In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

o Skin Contact: Remove contaminated clothing. Flush skin with plenty of water for at least
15 minutes. Seek medical attention if irritation persists.[5][10]

o Inhalation: Move to fresh air immediately. If breathing is difficult, provide oxygen. Seek
medical attention.[5]

o Spill: For small spills, carefully sweep or vacuum the material and place it into a suitable,
labeled disposal container.[5] Avoid generating dust.[5] Ensure the area is well-ventilated.

Disposal Plan

As a stable isotope-labeled compound, 4-Methyl-2-oxopentanoic acid-13C sodium does not
require special disposal procedures related to radioactivity.[3]

o Waste Segregation:
o Do not mix this chemical waste with general laboratory waste.

o Collect all waste containing the compound, including contaminated consumables (e.g.,
gloves, weigh boats, pipette tips), into a dedicated and clearly labeled hazardous waste
container.

o Disposal Procedure:
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o The waste should be handled and disposed of in accordance with local, state, and federal
regulations for non-radioactive chemical waste.

o Consult your institution's Environmental Health and Safety (EH&S) department for specific
guidelines on chemical waste disposal.

Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for handling and responding to incidents
involving 4-Methyl-2-oxopentanoic acid-13C sodium.

Safe Handling Workflow

Preparation

:

Don PPE
(Goggles, Gloves, Lab Coat)

Handling

(Weighing/Transfer in Fume Hood)

Storage

(Tightly Sealed, -20°C) Decontamination & Cleanup

Waste Disposal

(Follow EH&S Guidelines)

Click to download full resolution via product page

Caption: Workflow for handling 4-Methyl-2-oxopentanoic acid-13C sodium.
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Emergency Response Protocol

Exposure Event
(Spill, Splash, Inhalation)

Evacuate Immediate Area Administer First Aid
(If Necessary) (Flush Skin/Eyes, Move to Fresh Air)

Notify Supervisor & EH&S Seek Medical Attention

Spill Cleanup
(Use appropriate kit, avoid dust)

Click to download full resolution via product page

Caption: Protocol for responding to an exposure or spill incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.aussiepharmadirect.com.au/blogs/news/what-ppe-should-you-wear-for-radiation-protection
https://www.thegoodscentscompany.com/data/rw1204771.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/198986
https://media.nisbets.com/asset/en/media/msds_fx026.pdf
https://www.benchchem.com/product/b1612986#personal-protective-equipment-for-handling-4-methyl-2-oxopentanoic-acid-13c-sodium
https://www.benchchem.com/product/b1612986#personal-protective-equipment-for-handling-4-methyl-2-oxopentanoic-acid-13c-sodium
https://www.benchchem.com/product/b1612986#personal-protective-equipment-for-handling-4-methyl-2-oxopentanoic-acid-13c-sodium
https://www.benchchem.com/product/b1612986#personal-protective-equipment-for-handling-4-methyl-2-oxopentanoic-acid-13c-sodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1612986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

